Direct black 126

Specification

• CAS No.: 12239-25-7
• Molecular Formula: OV
• Molecular Weight: 0

Introduction

Chemical and Physical Properties

Structural Classification and Relationships

Structural Relationships

Drawing parallels with related direct dyes, Direct Black 126 likely contains multiple azo groups in its molecular framework, which would contribute to its black coloration. Azo compounds typically exhibit strong absorption across the visible spectrum, resulting in black appearance when properly structured. The compound may also contain sulfonic acid groups (-SO3H) or their sodium salts (-SO3Na), which are common in direct dyes to enhance water solubility.

Industrial Applications and Uses

Primary Applications

Direct Black 126 is primarily classified as a pharmaceutical intermediate and bulk drug intermediate, indicating its potential role in pharmaceutical synthesis pathways. This categorization suggests applications beyond simple textile dyeing, pointing to more specialized chemical functions possibly related to pharmaceutical research and development.

The compound appears in catalogs of fine chemicals and pharmaceutical intermediates, further supporting its utility in specialized chemical synthesis rather than just as a colorant. Its high purity specifications (99%) also align with requirements for pharmaceutical and research-grade materials.

Comparison with Related Direct Dyes

Direct Blue 126

Direct Blue 126 (CAS: 8006-05-1) serves as an informative comparison point. It is a trisazo class dye with molecular formula C38H26N7Na3O10S3 and molecular weight of 905.82. Its manufacturing involves diazo coupling reactions with various naphthalene derivatives, resulting in a red-light navy blue color when dissolved in water.

Direct Blue 126 demonstrates considerable fastness properties as shown in the table below:

Standard	Acid Resistance	Alkali Resistance	Light Fastness	Soaping	Water
ISO	4-5	5	5	4	4-5
AATCC	4	4	5	4	4

The high values for light fastness (5) and reasonable resistance to acid, alkali, and washing indicate a dye with good stability characteristics.

Direct Brown 126

Direct Brown 126 (CAS: 6420-35-5) provides another comparative example. Classified as a double azo dye with molecular formula C31H32N8Na2O9S2 and molecular weight of 770.75, it exhibits a yellow-light brown color. Its manufacturing involves diazo coupling reactions with 2′-Methyl-3′-ammo-5′-sulfooxanilic acid and 2-Amino-4-methylanisole, followed by acid hydrolysis.

Direct Brown 126 shows the following fastness properties:

Standard	Acid Resistance	Alkali Resistance	Light Fastness	Soaping	Water
AATCC	3	5	2	4	3-4

Its light fastness value (2) is notably lower than that of Direct Blue 126, suggesting less stability under light exposure.

Research Context and Scientific Significance

Limited Research Focus

Based on the available search results, Direct Black 126 appears to have received limited focused attention in the published scientific literature. Unlike some other dyes that have been extensively studied for their applications in specific fields, Direct Black 126 seems to maintain primarily a commercial presence rather than being the subject of dedicated research investigations.